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Compound of Interest

Compound Name: Lamivudine-15N2,13C

Cat. No.: B562819

CAS Number: 1217746-03-6

This technical guide provides an in-depth overview of Lamivudine-15N2,13C, a stable isotope-
labeled version of the antiretroviral drug Lamivudine. This document is intended for
researchers, scientists, and drug development professionals, offering comprehensive product
information, experimental applications, and relevant data summarized for clarity and ease of
use.

Product Information

Lamivudine-15N2,13C is a high-purity analytical standard essential for pharmacokinetic and
bioanalytical studies. The incorporation of two nitrogen-15 and one carbon-13 isotopes
provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based
guantification of Lamivudine in biological matrices.

Table 1: General Product Information
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Property

Value

Chemical Name

4-Amino-1-[(2R,5S)-2-(hydroxymethyl)-1,3-
oxathiolan-5-yl]-2(1H)-pyrimidinone-15N2,13C

(2R-cis)-4-Amino-1-[2-(hydroxymethyl)-1,3-

Synonyms oxathiolan-5-yl]-2(1H)-pyrimidinone-15N2,13C;
3TC-15N2,13C
CAS Number 1217746-03-6[1]

Molecular Formula

C713CH11N2%°N O3S

Molecular Weight

232.24 g/mol [1]

Appearance

Off-White to Pale Yellow Solid

Storage Conditions

2-8°C, Refrigerator, Under Inert Atmosphere

Physicochemical and Spectroscopic Data

Detailed analytical data is critical for the accurate use of Lamivudine-15N2,13C as an internal

standard. The following tables summarize key physicochemical and spectroscopic properties.

While specific supplier data may vary, this represents typical values.

Table 2: Physicochemical Properties

Property Value

Purity >98%

Melting Point Not readily available

Solubility Soluble in DMSO and Methanol

Isotopic Enrichment

>99% for each labeled atom

Table 3: Spectroscopic Data

While specific spectra for Lamivudine-15N2,13C are not widely published, the following

provides an indication of expected spectral characteristics based on the unlabeled compound
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and the principles of isotopic labeling.

Technique Expected Observations

The signal for the labeled carbon atom (C2 of

the pyrimidinone ring) will exhibit a significant
13C NMR increase in intensity and may show coupling to

the adjacent >N atoms. Other carbon signals

will be comparable to unlabeled Lamivudine.

Two distinct signals corresponding to the two
15N NMR labeled nitrogen atoms in the pyrimidinone ring

(N1 and N3) are expected.

The IR spectrum is expected to be very similar
to that of unlabeled Lamivudine. Key peaks for
the unlabeled compound include those for N-H,
FTIR O-H, C=0, and C-O stretching. For example,
characteristic peaks for the carbonyl group are
observed around 1650 cm~%, and bands for
amino and hydroxyl groups are seen between

3200 and 3350 cm~1[2][3].

The molecular ion peak will be observed at m/z
corresponding to the isotopically labeled

Mass Spectrometry molecular weight (e.g., [M+H]* at approx.
233.06). Fragmentation patterns will be similar
to unlabeled Lamivudine but with mass shifts in

fragments containing the isotopic labels.

Experimental Protocols: Application as an Internal
Standard

Lamivudine-15N2,13C is predominantly used as an internal standard in the quantification of
Lamivudine in biological samples (e.g., plasma, serum) by liquid chromatography-tandem mass
spectrometry (LC-MS/MS). This is a critical application in pharmacokinetic studies, therapeutic
drug monitoring, and bioequivalence studies.
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General Bioanalytical Method Using LC-MS/MS

The following is a generalized protocol for the quantification of Lamivudine in human plasma.
Specific parameters should be optimized for the instrumentation and matrix used.

1. Preparation of Stock and Working Solutions:

Prepare a stock solution of Lamivudine-15N2,13C (internal standard, 1S) in a suitable
solvent (e.g., methanol) at a concentration of 1 mg/mL.

Prepare a series of working solutions by diluting the stock solution to the desired
concentrations for spiking into calibration standards and quality control (QC) samples.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample (blank, calibration standard, QC, or unknown), add a fixed
amount of the IS working solution.

Add a protein precipitation agent (e.g., 300 pL of acetonitrile or methanol).

Vortex the mixture for 1-2 minutes to ensure complete protein precipitation.

Centrifuge the samples at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the
precipitated proteins.

Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and an
organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

Flow Rate: Optimized for the column dimensions (e.g., 0.5 mL/min).

Injection Volume: Typically 5-10 L.

Mass Spectrometry (MS/MS):

lonization Mode: Electrospray lonization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions
for both Lamivudine and Lamivudine-15N2,13C.

Lamivudine: e.g., m/z 230.1 - 112.1

Lamivudine-15N2,13C: e.g., m/z 233.1 - 115.1

Optimize MS parameters such as declustering potential, collision energy, and cell exit
potential for maximum signal intensity.
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4. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the nominal concentration of the calibration standards.
e Use the calibration curve to determine the concentration of Lamivudine in the unknown

samples.

Signaling Pathways and Experimental Workflows

The primary utility of Lamivudine-15N2,13C is within the workflow of bioanalytical assays. The
following diagram illustrates a typical workflow for the quantification of Lamivudine in plasma

samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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product-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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